Cas no 864293-63-0 (1H-Pyrazolo[3,4-d]pyrimidine-1-ethanol, 4,6-dichloro-)

1H-Pyrazolo[3,4-d]pyrimidine-1-ethanol, 4,6-dichloro- structure
864293-63-0 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine-1-ethanol, 4,6-dichloro-
CAS No:864293-63-0
MF:C7H6Cl2N4O
MW:233.054738521576
CID:4254602
PubChem ID:58514295
Update Time:2025-04-24

1H-Pyrazolo[3,4-d]pyrimidine-1-ethanol, 4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine-1-ethanol, 4,6-dichloro-
    • 2-[4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethan-1-ol
    • QGNCMUUZTBXZLJ-UHFFFAOYSA-N
    • 864293-63-0
    • SCHEMBL7919917
    • DB-216888
    • Inchi: 1S/C7H6Cl2N4O/c8-5-4-3-10-13(1-2-14)6(4)12-7(9)11-5/h3,14H,1-2H2
    • InChI Key: QGNCMUUZTBXZLJ-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC(Cl)=C2C=NN(CCO)C2=N1

Computed Properties

  • Exact Mass: 231.9918662Da
  • Monoisotopic Mass: 231.9918662Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.8Ų
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